Cas no 1807266-58-5 (6-Bromo-2-methyl-3-nitrobenzamide)

• Product Name: 6-Bromo-2-methyl-3-nitrobenzamide
• CAS No: 1807266-58-5
• MF: C₈H₇BrN₂O₃
• MW: 259.056781053543
• CID: 4789426
• Update Time: 2023-08-17

6-Bromo-2-methyl-3-nitrobenzamide Chemical and Physical Properties

Names and Identifiers

• 6-Bromo-2-methyl-3-nitrobenzamide

• Inchi： 1S/C8H7BrN2O3/c1-4-6(11(13)14)3-2-5(9)7(4)8(10)12/h2-3H,1H3,(H2,10,12)
• InChI Key： YGJKDLBLRWPYIB-UHFFFAOYSA-N
• SMILES： BrC1=CC=C(C(C)=C1C(N)=O)[N+](=O)[O-]

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 254
• XLogP3: 1.7
• Topological Polar Surface Area: 88.9